Cas no 3780-42-5 (2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate)
3780-42-5 structure
Product Name:2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
CAS No:3780-42-5
MF:C9H11NO4
MW:197.187942743301
CID:304253
PubChem ID:12317090
Update Time:2025-04-19
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
- 1H-Pyrrole-2,4-dicarboxylic acid, 3-methyl-, 2,4-dimethyl ester
- 3-METHYLPYRROLE-2,4-DICARBOXYLIC ACID DIMETHYL ESTER
- 3-Methyl-pyrrol-2,4-dicarbonsaeure-dimethylester
- Dimethyl-3-methyl-pyrrol-2,4-dicarboxylat
- 2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
- CS-0054288
- DTXSID50487802
- 3780-42-5
- A874009
- Dimethyl3-methyl-1H-pyrrole-2,4-dicarboxylate
- AKOS006304551
- SCHEMBL4046793
- AB56143
-
- MDL： MFCD10565692
- Inchi： 1S/C9H11NO4/c1-5-6(8(11)13-2)4-10-7(5)9(12)14-3/h4,10H,1-3H3
- InChI Key： QUIWKVDFKYXEFF-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C)C(C(=O)OC)=CN1)=O
Computed Properties
- Exact Mass: 197.06900
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 340.986°C at 760 mmHg
- Flash Point: 160.023°C
- Refractive Index: 1.526
- PSA: 68.39000
- LogP: 0.89630
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109008429-1g |
Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95% | 1g |
$665.68 | 2023-09-02 | |
| Chemenu | CM198498-100mg |
Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95%+ | 100mg |
$266 | 2021-08-05 | |
| Chemenu | CM198498-250mg |
Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95%+ | 250mg |
$553 | 2021-08-05 | |
| Chemenu | CM198498-1g |
Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95%+ | 1g |
$885 | 2021-08-05 | |
| Chemenu | CM198498-1g |
Dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95%+ | 1g |
$*** | 2023-05-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5013-100MG |
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95% | 100MG |
￥ 943.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5013-250MG |
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95% | 250MG |
￥ 1,511.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5013-500MG |
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95% | 500MG |
￥ 2,521.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5013-1G |
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95% | 1g |
￥ 3,775.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5013-5G |
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
3780-42-5 | 95% | 5g |
￥ 11,325.00 | 2023-04-13 |
2,4-dimethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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